Cas no 1563-80-0 (acetic acid-2-13c)

• Product Name: acetic acid-2-13c
• CAS No: 1563-80-0
• MF: C₂H₄O₂
• MW: 61.0446157455444
• MDL: MFCD00074856
• CID: 904278
• PubChem ID: 24856876
• Update Time: 2025-11-02

acetic acid-2-13c Chemical and Physical Properties

Names and Identifiers

• acetic acid-2-13c
• ACETIC ACID, [2-13C]
• (2-13C)acetic acid
• [2-(1,3-Dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-purin-7-yl)-aethyl]-trimethyl-ammonium, Jodid
• [2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-purin-7-yl)-ethyl]-trimethyl-ammonium, iodide
• [2-(13)C]-acetic acid
• [2-13C]acetic acid
• [2-13C]-acetic acid
• 2-(1,3-DIMETHYL-2,6-DIOXOPURIN-7-YL)ETHYL-TRIMETHYLAZANIUM IODIDE
• 2-[13C]-acetic acid
• acetic acid-(13)C
• NSC14382
• 13C Labeled acetic acid
• Glacial acetic acid-2-13C
• Acetic acid-2-13C, 99 atom % 13C
• J-009298
• 1563-80-0
• Acetic Acid (2-13C, 99%)
• [2-13C]Acetic Acid;
• Acetic-2-13C acid (6CI,8CI,9CI)
• MFCD00074856
• acetic acid-13c
• 79562-15-5
• DA-70492

• MDL： MFCD00074856
• Inchi： 1S/C2H4O2/c1-2(3)4/h1H3,(H,3,4)/i1+1
• InChI Key： QTBSBXVTEAMEQO-OUBTZVSYSA-N
• SMILES： OC([13CH3])=O

Computed Properties

• Exact Mass: 61.024484201g/mol
• Monoisotopic Mass: 61.024484201g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 31
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.066 g/mL at 25 °C
• Melting Point: 16.2 °C (lit.)
• Boiling Point: 117-118 °C(lit.)
• Flash Point: Fahrenheit: 104 ° f
  Celsius: 40 ° c
  
• Refractive Index: n20/D 1.372(lit.)
• Solubility: Not determined

acetic acid-2-13c Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H314
• Warning Statement： P210-P280-P303+P361+P353-P304+P340+P310-P305+P351+P338+P310-P370+P378
• Hazardous Material transportation number：UN 2789 8/PG 2
• WGK Germany：1
• Hazard Category Code： 10-35
• Safety Instruction： 23-26-45
• Hazardous Material Identification：
• Risk Phrases：10-35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on acetic acid-2-13c

Comprehensive Guide to Acetic Acid-2-13C (CAS No. 1563-80-0): Properties, Applications, and Market Insights

Acetic Acid-2-13C (CAS No. 1563-80-0) is a stable isotope-labeled variant of acetic acid, where the carbon atom at the second position is replaced with the carbon-13 isotope. This compound is widely used in NMR spectroscopy, metabolic research, and pharmaceutical development. Its unique isotopic labeling makes it invaluable for tracing biochemical pathways and studying reaction mechanisms.

The global demand for isotope-labeled compounds like Acetic Acid-2-13C has surged due to advancements in life sciences and drug discovery. Researchers frequently search for "13C-labeled acetic acid uses" or "CAS 1563-80-0 applications" to understand its role in modern science. This article explores its properties, key applications, and emerging trends in the field.

Chemical and Physical Properties: Acetic Acid-2-13C shares similar properties with natural acetic acid, including a pungent odor and miscibility with water. However, its 13C labeling enables precise detection in NMR studies, making it a preferred choice for structural elucidation and quantitative analysis. Its molecular weight is slightly higher (61.05 g/mol) due to the isotopic substitution.

Applications in Research and Industry: One of the most searched queries is "How is Acetic Acid-2-13C used in metabolism studies?" This compound serves as a tracer in metabolic flux analysis, helping scientists map pathways in cells or organisms. It’s also critical in pharmaceutical research for drug metabolism studies. Additionally, industries use it in quality control for verifying chemical processes.

Market Trends and Future Outlook: With rising interest in precision medicine and green chemistry, the demand for isotope-labeled reagents is expected to grow. Searches like "buy Acetic Acid-2-13C" or "1563-80-0 suppliers" reflect its commercial relevance. Manufacturers are focusing on high-purity synthesis to meet stringent research standards.

Safety and Handling: While Acetic Acid-2-13C is not classified as hazardous, proper lab practices should be followed. Users often search for "storage conditions for 13C-labeled acetic acid"—it should be kept in a cool, dry place, away from incompatible materials.

Conclusion: Acetic Acid-2-13C (CAS No. 1563-80-0) is a cornerstone in isotopic labeling, bridging gaps in scientific research and industrial applications. Its versatility ensures continued relevance in evolving fields like biotechnology and material science. For researchers seeking reliable data, this compound remains a top choice for tracer experiments and analytical methodologies.